Cas no 58480-05-0 (Bicyclo[2.2.1]heptane-2-carboxylic acid,3-[[(4-amino-1-carboxy-4-oxobutyl)amino]carbonyl]-)

• Product Name: Bicyclo[2.2.1]heptane-2-carboxylic acid,3-[[(4-amino-1-carboxy-4-oxobutyl)amino]carbonyl]-
• CAS No: 58480-05-0
• MF: C₁₄H₂₀N₂O₆
• MW: 312.318404197693
• CID: 341932
• Update Time: 2024-01-28

Bicyclo[2.2.1]heptane-2-carboxylic acid,3-[[(4-amino-1-carboxy-4-oxobutyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carboxylic acid,3-[[(4-amino-1-carboxy-4-oxobutyl)amino]carbonyl]-
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 3-[[(4-amino-1-carboxy-4-oxobutyl)amino]carbonyl]-

• Inchi： 1S/C14H20N2O6/c15-9(17)4-3-8(13(19)20)16-12(18)10-6-1-2-7(5-6)11(10)14(21)22/h6-8,10-11H,1-5H2,(H2,15,17)(H,16,18)(H,19,20)(H,21,22)
• InChI Key： BSZKQSRUMJHQOS-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(C(NC(C(O)=O)CCC(N)=O)=O)C2C(O)=O

Computed Properties

• Exact Mass: 312.1322

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• Boiling Point: 752.5±60.0 °C(Predicted)
• PSA: 146.79
• pka: 3.57±0.10(Predicted)